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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B12362281 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Atreleuton-d4. The following procedural guidance is designed to ensure the safety of

laboratory personnel and the integrity of your research.

Hazard Identification and Safety Summary
Atreleuton-d4, a deuterated analog of the 5-lipoxygenase inhibitor Atreleuton, should be

handled with care in a laboratory setting. The primary known hazard associated with the non-

deuterated form, Atreleuton, is that it is harmful if swallowed.

Table 1: GHS Hazard Information for Atreleuton

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Source: Sigma-Aldrich, PubChem[1][2]
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To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Atreleuton-d4.

Table 2: Recommended Personal Protective Equipment for Handling Atreleuton-d4

PPE Category Item Specification Rationale

Hand Protection Gloves

Nitrile or other

chemically resistant

gloves.

To prevent skin

contact.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified.
To protect eyes from

dust and splashes.

Body Protection Laboratory Coat
Standard laboratory

coat.

To protect skin and

clothing from

contamination.

Respiratory Protection
Not generally required

for small quantities.

Use in a well-

ventilated area. A dust

mask may be

considered for

handling larger

quantities of powder.

To avoid inhalation of

dust.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of Atreleuton-d4.

Preparation and Weighing
Designated Area: Conduct all handling of solid Atreleuton-d4 in a designated area, such as

a chemical fume hood or a balance enclosure, to contain any airborne particles.

Pre-Handling Check: Before handling, ensure all necessary PPE is donned correctly.
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Weighing: If weighing the solid, use a tared weigh boat or paper. Handle with care to avoid

generating dust.

Spill Prevention: Keep the container of Atreleuton-d4 closed when not in use.

Dissolution
Solvent Selection: Atreleuton is soluble in DMSO (10 mg/mL) and methanol.[1][3]

Procedure: Add the solvent to the vessel containing the weighed Atreleuton-d4. Cap the

vessel and mix gently by vortexing or inversion until fully dissolved.

Storage
Solid Compound: Store the solid Atreleuton-d4 at 2-8°C.[1]

Solutions: For stock solutions, it is recommended to store them in tightly sealed vials. When

stored at -20°C, use within one month; for storage at -80°C, use within six months.[3] Avoid

repeated freeze-thaw cycles.[3]

Disposal Plan
Proper disposal of Atreleuton-d4 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Unused solid Atreleuton-d4, contaminated weigh boats, and PPE (gloves, etc.)

should be collected in a designated, sealed hazardous waste container.

Liquid Waste: Solutions of Atreleuton-d4 and any solvent used for rinsing should be

collected in a designated, sealed hazardous liquid waste container. Do not pour down the

drain.

Disposal Procedure
Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name "Atreleuton-d4".
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Collection: Follow your institution's guidelines for the collection and disposal of chemical

waste. Contact your institution's Environmental Health and Safety (EHS) department for

specific instructions.

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Atreleuton-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12362281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Atreleuton-d4
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of

Atreleuton-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12362281?utm_src=pdf-body
https://www.benchchem.com/product/b12362281?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/sigma/sml1041
https://pubchem.ncbi.nlm.nih.gov/compound/Atreleuton
https://www.glpbio.com/gc35425.html
https://www.benchchem.com/product/b12362281#personal-protective-equipment-for-handling-atreleuton-d4
https://www.benchchem.com/product/b12362281#personal-protective-equipment-for-handling-atreleuton-d4
https://www.benchchem.com/product/b12362281#personal-protective-equipment-for-handling-atreleuton-d4
https://www.benchchem.com/product/b12362281#personal-protective-equipment-for-handling-atreleuton-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12362281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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